Cas no 2228719-04-6 (tert-butyl N-2-(4-chloro-2-methylphenyl)-1-oxopropan-2-yl-N-methylcarbamate)

• Product Name: tert-butyl N-2-(4-chloro-2-methylphenyl)-1-oxopropan-2-yl-N-methylcarbamate
• CAS No: 2228719-04-6
• MF: C₁₆H₂₂ClNO₃
• MW: 311.803783893585
• CID: 5838185
• PubChem ID: 165776709
• Update Time: 2025-06-13

tert-butyl N-2-(4-chloro-2-methylphenyl)-1-oxopropan-2-yl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(4-chloro-2-methylphenyl)-1-oxopropan-2-yl-N-methylcarbamate
• 2228719-04-6
• EN300-1887958
• tert-butyl N-[2-(4-chloro-2-methylphenyl)-1-oxopropan-2-yl]-N-methylcarbamate

• Inchi： 1S/C16H22ClNO3/c1-11-9-12(17)7-8-13(11)16(5,10-19)18(6)14(20)21-15(2,3)4/h7-10H,1-6H3
• InChI Key： VDESBWSZJWZBMS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C)C=1)C(C=O)(C)N(C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 311.1288213g/mol
• Monoisotopic Mass: 311.1288213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 46.6Ų

Additional information on tert-butyl N-2-(4-chloro-2-methylphenyl)-1-oxopropan-2-yl-N-methylcarbamate

Research Brief on tert-Butyl N-2-(4-Chloro-2-methylphenyl)-1-oxopropan-2-yl-N-methylcarbamate (CAS: 2228719-04-6)

Recent studies on the compound tert-butyl N-2-(4-chloro-2-methylphenyl)-1-oxopropan-2-yl-N-methylcarbamate (CAS: 2228719-04-6) have highlighted its significance in medicinal chemistry and drug development. This carbamate derivative has garnered attention due to its potential as an intermediate in the synthesis of bioactive molecules, particularly in the development of protease inhibitors and other therapeutic agents targeting metabolic disorders.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways and pharmacological properties of this compound. Researchers employed a multi-step synthesis approach, starting from 4-chloro-2-methylphenylacetic acid, to achieve high yields of the target molecule. The study emphasized the compound's role as a key building block for novel kinase inhibitors, demonstrating its versatility in drug discovery pipelines.

Structural analysis using X-ray crystallography revealed that the tert-butyl group and N-methylcarbamate moiety contribute significantly to the compound's stability and bioavailability. Molecular docking studies further suggested that derivatives of this compound exhibit strong binding affinities to specific enzyme active sites, particularly in the context of inflammatory pathways.

In preclinical evaluations, analogs derived from 2228719-04-6 showed promising results in animal models of autoimmune diseases. The compound's unique chemical architecture allows for strategic modifications at multiple sites, enabling researchers to fine-tune pharmacokinetic properties while maintaining therapeutic efficacy. Current research efforts are focused on optimizing the synthesis scale and exploring its applications in targeted drug delivery systems.

Industry reports from 2024 indicate growing commercial interest in this compound, with several pharmaceutical companies filing patents for its derivatives. The compound's stability under physiological conditions and its favorable toxicity profile make it particularly attractive for further development. Ongoing clinical trials are investigating its potential as a precursor for next-generation anti-inflammatory agents.

Future research directions include exploring the compound's utility in combination therapies and investigating its mechanism of action at the molecular level. The development of more efficient synthetic routes and the evaluation of its environmental impact during large-scale production remain important considerations for the pharmaceutical industry.